Cas no 53207-58-2 (2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone)

• Product Name: 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone
• CAS No: 53207-58-2
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD03094661
• CID: 366379
• PubChem ID: 852539
• Update Time: 2025-06-15

2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-methyl-1-[4-(methylthio)phenyl]-
• 4-ISOBUTYRO THIOANISOLE
• p-(Methylthio)isobutyrophenone
• 4'METHYLTHIOISOBUTYROPHENONE
• 4-thiomethylisobutyrophenone
• p-Methylthiophenyl isopropyl ketone
• 2-methyl-1-[4-(methylsulfanyl)phenyl]-1-propanone
• 53207-58-2
• NS00009470
• 2-methyl-1-(4-(methylthio)phenyl)propan-1-one
• D94983
• 2-methyl-1-[4-(methylthio)-phenyl]-propan-1-one
• 2-Methyl-1-[4-(methylsulphanyl)phenyl]propan-1-one
• VYUGBDJOQZSDQV-UHFFFAOYSA-N
• 2-Methyl-1-(4-(methylthio)phenyl)-propan-1-one
• AKOS015898558
• 2-methyl-1-[4-(methylthio)phenyl]-1-propanone
• 2-methyl-1-(4-methylsulfanylphenyl)propan-1-one
• 4'-(Methylthio)-2-methylpropiophenone
• MFCD03094661
• p-(Methylthio)isobutyrophenone/p
• 4-(Isobutyro)thioanisole
• 1-Propanone, 2-methyl-1-(4-(methylthio)phenyl)-
• DTXSID801250747
• PS-5214
• 2-Methyl-1-(4-methylsulfanyl-phenyl)-propan-1-one
• 63635-20-1
• 2-methyl-1-[4-(methylthio)phenyl]-propan-1-one
• 2-methyl-1-[4-(methylsulfanyl)phenyl]propan-1-one
• EC 610-979-1
• 2-methyl-1-(4'-methylthiophenyl)propan-1-one
• SCHEMBL195425
• AQ-917/42753998
• 2-Methyl-1-(4(methylthio)phenyl)-propan-1-one
• 2-Methyl-1-(4-(methylthio)phenyl)-propan- 1 -one
• CS-0187600
• 2-Methyl-1-(4-methylsulfanylphenyl)propan-1-one, p-(Methylthio)isobutyrophenone;
• Benzene, 1-(1-methylethoxy)-4-(methylthio)-
• 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone

• MDL： MFCD03094661
• Inchi： 1S/C11H14OS/c1-8(2)11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
• InChI Key： VYUGBDJOQZSDQV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 194.07700
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 45-49 °C(lit.)
• Boiling Point: 305.8°C at 760 mmHg
• Flash Point: 210 °F
• Refractive Index: 1.544
• PSA: 42.37000
• LogP: 3.24720
• Solubility: Not determined

2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone

Introduction to 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone (CAS No. 53207-58-2) in Modern Chemical Research

2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone, identified by the CAS number 53207-58-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of a methyl-substituted phenyl ring connected to a propanone backbone with a methylsulfanyl group at the para position, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The structural motif of 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone encompasses several key functional groups that contribute to its chemical behavior. The presence of a methylsulfanyl (–SMe) group at the para position of the phenyl ring introduces both electron-donating and sulfur-rich characteristics, which can influence electrophilic aromatic substitution reactions and metal coordination capabilities. Meanwhile, the ketone functionality (–CO–) in the propanone moiety serves as a reactive site for condensation, oxidation, and reduction reactions, making it a valuable intermediate in constructing more complex molecular architectures.

In recent years, the compound has been explored in various contexts, particularly in the synthesis of bioactive molecules. Its phenyl ring, when functionalized further, can serve as a scaffold for developing pharmacophores targeting neurological disorders, inflammatory pathways, and metabolic diseases. The methylsulfanyl group, in particular, has been investigated for its role in enhancing binding affinity and metabolic stability in drug candidates.

One of the most compelling aspects of 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone is its utility in cross-coupling reactions. The combination of an aryl group and a ketone allows for palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These transformations are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. For instance, recent studies have demonstrated its application in synthesizing derivatives of tyrosine kinase inhibitors (TKIs), which are critical for treating cancers like leukemia and lung cancer.

The compound's reactivity also extends to its potential use as an intermediate in polymer chemistry. The ketone group can undergo polymerization reactions with diamines or diols to form polyamides or polyesters with tailored properties. These materials are of interest for applications ranging from biodegradable packaging to high-performance coatings. Additionally, the sulfur-containing moiety may contribute to flame retardancy or thermal stability in certain polymer formulations.

From a pharmaceutical perspective, 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone has been incorporated into libraries of compounds screened for biological activity. Its structural features make it a candidate for modulating enzyme activity or receptor binding. Notably, derivatives of this molecule have shown promise as inhibitors of enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) or microsomal prostaglandin E synthase 1 (mPGES). Such discoveries underscore the importance of exploring structurally diverse intermediates like this one for drug discovery efforts.

The synthesis of 2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone itself presents an interesting challenge due to its multiple reactive sites. Traditional approaches often involve Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions. However, modern methodologies have introduced more efficient routes, including transition-metal-catalyzed cross-coupling steps that streamline the construction of the target structure. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,2-Methyl-1-4-(methylsulfanyl)phenyl-1-propanone (CAS No. 53207-58-2) represents a fascinating compound with broad utility across synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications, from constructing complex drug molecules to developing advanced materials. As research continues to uncover new methodologies for functionalization and application, this compound is poised to remain a cornerstone in both academic and industrial settings.